Cas no 41438-18-0 (4-Hydroxy-2-methylbenzaldehyde)

4-Hydroxy-2-methylbenzaldehyde structure
41438-18-0 structure
Product Name:4-Hydroxy-2-methylbenzaldehyde
CAS No:41438-18-0
MF:C8H8O2
MW:136.147922515869
MDL:MFCD04037443
CID:55416
PubChem ID:458185
Update Time:2025-04-18

4-Hydroxy-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-2-methylbenzaldehyde
    • 4-Hydroxy-2-methylbenzenecarbaldehyde
    • 4-Hydroxy-2-methyl-benzaldehyde
    • 2-methyl-4-hydroxybenzaldehyde
    • Benzaldehyde, 4-hydroxy-2-methyl-
    • JDWWIEFMFPWBST-UHFFFAOYSA-N
    • PubChem3910
    • methyl 4-hydroxybenzaldehyde
    • 4,2-CRESOTALDEHYDE
    • KSC494S2T
    • 2-methyl-4-hydroxy-benzaldehyde
    • EBD6320
    • BCP10259
    • SBB064192
    • STL556135
    • BBL102335
    • VZ29164
    • AS05602
    • MFCD04037443
    • EN300-84880
    • 41438-18-0
    • AKOS006344962
    • 4-Hydroxy-2-methylbenzaldehyde, AldrichCPR
    • Q-102473
    • FT-0600661
    • GS-4318
    • A6852
    • DTXSID10332480
    • AC-896
    • Z1161074806
    • SY025579
    • CS-W005254
    • AM20050190
    • SCHEMBL96219
    • AP-065/41884114
    • DB-006827
    • 4-Hydroxy-o-tolualdehyde. m-Cresol-4-aldehyde. 4,2
    • MDL： MFCD04037443
    • Inchi： 1S/C8H8O2/c1-6-4-8(10)3-2-7(6)5-9/h2-5,10H,1H3
    • InChI Key： JDWWIEFMFPWBST-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C=O)=C(C)C=1

Computed Properties

  • Exact Mass: 136.05200
  • Monoisotopic Mass: 136.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.175
  • Melting Point: 104-107 °C
  • Boiling Point: 265.5°C at 760 mmHg
  • Flash Point: 110.4°C
  • Refractive Index: 1.601
  • PSA: 37.30000
  • LogP: 1.51310
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Hydroxy-2-methylbenzaldehyde Security Information

4-Hydroxy-2-methylbenzaldehyde Customs Data

  • HS CODE：2912499000
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Hydroxy-2-methylbenzaldehyde Pricemore >>

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4-Hydroxy-2-methylbenzaldehyde Production Method

Production Method 1

9005-53-2 9005-53-2
41438-18-0 41438-18-0
488-17-5 488-17-5
496-16-2 496-16-2
876-02-8 876-02-8
90-00-6 90-00-6
93-51-6 93-51-6
496-78-6 496-78-6
527-55-9 527-55-9
134-96-3 134-96-3
121-33-5 121-33-5
90-02-8 90-02-8
100-66-3 100-66-3
2785-89-9 2785-89-9
24677-78-9 24677-78-9
2896-60-8 2896-60-8
620-17-7 620-17-7
1515-95-3 1515-95-3
100-52-7 100-52-7
452-86-8 452-86-8
Reaction Conditions
1.1 Catalysts: Choline chloride ,  Imidazole ;  150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

4-Hydroxy-2-methylbenzaldehyde Raw materials

4-Hydroxy-2-methylbenzaldehyde Preparation Products

4-Hydroxy-2-methylbenzaldehyde Related Literature

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